2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide

• IUPAC Name: 2,4-dichloro-N-[2-methyl-5-[(2,2,2-trifluoroacetyl)amino]phenyl]benzamide
• InChI: InChI=1S/C16H11Cl2F3N2O2/c1-8-2-4-10(22-15(25)16(19,20)21)7-13(8)23-14(24)11-5-3-9(17)6-12(11)18/h2-7H,1H3,(H,22,25)(H,23,24)
• InChI Key: QBFZQZNPNUGNRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(F)(F)F)NC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H11Cl2F3N2O2
• Molecular Weight: 391.2 g/mol

Description

2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide, also known as TFAPB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including drug development and neuroscience research.

Mechanism of Action

2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide acts as a selective agonist of the cannabinoid receptor 1 (CB1) and has been shown to modulate the activity of this receptor in a dose-dependent manner. CB1 receptors are primarily located in the central nervous system and play a crucial role in the regulation of various physiological processes, including pain sensation, appetite, and mood. By activating the CB1 receptor, 2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide has been shown to exhibit a range of biochemical and physiological effects, including the modulation of pain sensation, appetite, and mood. In addition, 2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide has been shown to exhibit anti-inflammatory and antitumor properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide is its selectivity towards the CB1 receptor, which allows for more precise modulation of this receptor compared to other compounds that target multiple receptors. However, 2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide also has some limitations, including its potential toxicity at high concentrations and its limited solubility in water, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several potential future directions for 2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide research, including the development of more potent and selective CB1 receptor agonists, the investigation of 2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide's potential therapeutic applications in the treatment of neurodegenerative diseases and cancer, and the exploration of 2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide's effects on other physiological processes beyond pain sensation, appetite, and mood.
In conclusion, 2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including drug development and neuroscience research. Its selectivity towards the CB1 receptor and range of biochemical and physiological effects make it a promising candidate for further research and development.

Synthesis Methods

2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide is synthesized through a multistep process involving the reaction of 2,4-dichlorobenzoyl chloride with 2-methyl-5-aminobenzotrifluoride in the presence of a base, followed by the reaction with trifluoroacetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide has been extensively studied for its potential applications in various scientific fields, including drug development, neuroscience research, and cancer research. In drug development, 2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide has been shown to exhibit anti-inflammatory, analgesic, and antitumor properties. In neuroscience research, 2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide has been used as a tool to study the role of the cannabinoid receptor in the brain and its potential therapeutic applications in the treatment of neurodegenerative diseases. In cancer research, 2,4-dichloro-N-{2-methyl-5-[(trifluoroacetyl)amino]phenyl}benzamide has been shown to inhibit the proliferation of cancer cells and induce apoptosis.